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Compound of Interest

Compound Name: Nampt-IN-10 TFA

Cat. No.: B15614287

Essential Safety and Handling Guide for Nampt-
IN-10 TFA

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Nampt-IN-10 TFA, a potent Nicotinamide Phosphoribosyltransferase (NAMPT) inhibitor. Given
its use as a non-antimitotic payload for Antibody-Drug Conjugates (ADCs) and its high potency
with IC50 values in the low nanomolar range, meticulous handling procedures are imperative to
ensure personnel safety and prevent exposure.[1][2][3][4]

Hazard Assessment

While a comprehensive Safety Data Sheet (SDS) for Nampt-IN-10 TFA is not widely available,
its classification as a potent pharmaceutical compound necessitates a high degree of caution.
[5][6][71[8][9] The "TFA" designation indicates it is a salt of trifluoroacetic acid, a corrosive
substance known to cause severe skin burns, eye damage, and respiratory irritation if inhaled.
[10] Therefore, the personal protective equipment (PPE) and handling procedures must
account for the hazards of both the potent inhibitor and the trifluoroacetic acid component.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table
summarizes the recommended PPE for handling Nampt-IN-10 TFA.
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PPE Category

ltem

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR) or
N95/FFP2 Respirator

A PAPR is recommended for
procedures with a high risk of
aerosol or dust generation
(e.g., weighing, preparing
stock solutions).[5] For lower-
risk activities, a properly fitted
N95 or FFP2 respirator should
be used.[5]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Chemical splash goggles that
provide a complete seal
around the eyes are
mandatory.[11] A face shield
should be worn over the
goggles for added protection
against splashes.[11][12][13]

Hand Protection

Double Gloving (Nitrile)

Wear two pairs of nitrile
gloves.[5][11] The outer pair
should be changed
immediately upon
contamination or at regular

intervals.

Body Protection

Disposable Coveralls or a
Dedicated Lab Coat

Disposable coveralls (e.g.,
Tyvek) are recommended to
protect against chemical
splashes and dust.[5] At a
minimum, a dedicated,
buttoned lab coat should be

worn.

Foot Protection

Closed-Toe Shoes and Shoe

Covers

Closed-toe shoes are a
standard requirement in
laboratory settings.[13]

Disposable shoe covers
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should be worn in the

designated handling area.[5]

Safe Handling Workflow

Adherence to a strict workflow is critical for the safe handling of potent compounds like Nampt-
IN-10 TFA. All handling of this compound, especially in its solid form, should occur within a
certified chemical fume hood or other appropriate containment device.[10][14]
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Caption: Workflow for Safe Handling of Nampt-IN-10 TFA.
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Step-by-Step Operational Plan

4.1. Donning PPE:

Shoe Covers: Put on shoe covers before entering the designated handling area.

Inner Gloves: Don the first pair of nitrile gloves.

Coveralls/Lab Coat: Put on disposable coveralls or a dedicated lab coat.

Respirator: If required, perform a fit check and don the respirator.

Goggles and Face Shield: Put on chemical splash goggles, followed by a face shield.

Outer Gloves: Don the second pair of nitrile gloves, ensuring they go over the cuffs of the lab
coat or coveralls.

4.2. Experimental Procedures:

» Weighing: To minimize the generation of airborne particles, use a balance inside a chemical
fume hood or a containment glove box.

e Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to
prevent splashing. Keep the container covered as much as possible.[5]

4.3. Doffing PPE:
o Outer Gloves: Remove and discard the outer pair of gloves.
e Face Shield and Goggles: Remove the face shield and goggles.

o Coveralls/Lab Coat: Remove the coveralls or lab coat by rolling it outwards, avoiding contact
with the contaminated exterior.

e Shoe Covers: Remove shoe covers.
e Inner Gloves: Remove the inner pair of gloves.

o Respirator: If used, remove the respirator last.
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e Hand Hygiene: Wash hands thoroughly with soap and water.[5]

Disposal Plan

All waste generated from handling Nampt-IN-10 TFA must be treated as hazardous chemical
waste.

e Solid Waste: Unused compound and contaminated items (e.g., gloves, weigh paper, pipette
tips) should be collected in a clearly labeled, sealed hazardous waste container.[14]

e Liquid Waste: Solutions containing Nampt-IN-10 TFA should be collected in a labeled,
sealed container for hazardous liquid waste. Do not dispose of down the drain.[10][14]

e Sharps: Any contaminated needles or sharps must be placed in a designated sharps
container for hazardous waste.[14]

o Disposal: All hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) department or a licensed contractor.[14]
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Caption: Disposal Pathway for Nampt-IN-10 TFA Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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